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Compound of Interest

Compound Name: 4,4-Dimethyl Retinoic Acid-d3

CAS No.: 1346606-19-6

Cat. No.: B1146217

Get Quote

Executive Summary & Risk Profile
4,4-Dimethyl Retinoic Acid-d3 is a stable isotope-labeled retinoid primarily used as an

Internal Standard (IS) for mass spectrometry (LC-MS/MS) quantification of retinoic acid

derivatives.[1] While its deuterated nature ("-d3") provides analytical stability, it retains the

potent biological activity of its parent compound.

Critical Hazard: Retinoids are potent teratogens (Reproductive Toxicity Category 1B). Strict

containment is required not only to protect the operator from exposure but also to protect the

high-value isotopic standard from degradation via light and oxidation.
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Hazard Class Category Signal Word Hazard Statement

Reproductive Toxicity 1B DANGER

H360: May damage

fertility or the unborn

child.

Acute Toxicity (Oral) 4 Warning
H302: Harmful if

swallowed.[2][3][4]

Skin Irritation 2 Warning
H315: Causes skin

irritation.[2][4][5][6][7]

Eye Irritation 2A Warning
H319: Causes serious

eye irritation.[5]

Aquatic Toxicity Acute 1 Warning
H400: Very toxic to

aquatic life.

Personal Protective Equipment (PPE) Strategy
The PPE strategy for this compound is designed to create a "Redundant Barrier System."

Because the compound is often handled in micro-quantities (milligrams) as a powder before

dissolution, the risk of airborne particulate inhalation is the primary vector of exposure.

Respiratory Protection[3][7][9]
Primary Control: All handling of the solid powder must occur within a certified Chemical

Fume Hood or a Powder Containment Balance Enclosure.

Secondary Control (If Hood Unavailable): A powered air-purifying respirator (PAPR) or a full-

face respirator with P100 (HEPA) cartridges. Note: N95 masks are insufficient for high-

potency teratogenic powders due to poor facial seal reliability.

Dermal Protection (The "Double-Shell" Protocol)
Retinoids are lipophilic and often dissolved in organic solvents (DMSO, Methanol) that can

permeate standard gloves.

Inner Glove: Nitrile (4 mil) – Acts as a second skin and sweat barrier.
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Outer Glove: Nitrile (Minimum 5-8 mil) or Laminate (Silver Shield) if handling large volumes

of aggressive solvents (e.g., Chloroform).

Technique: Inspect gloves for pinholes. Change outer gloves immediately upon splash

contact. Tape the outer glove cuff to the lab coat sleeve to prevent wrist exposure.

Eye & Body Protection
Eyes: Chemical Splash Goggles (ANSI Z87.1). Safety glasses are acceptable only if working

strictly behind a fume hood sash.

Body: Tyvek® lab coat or a back-closing isolation gown. Standard cotton lab coats can retain

toxic dust; disposable outer layers are preferred for weighing operations.

Visualization: PPE Decision Logic
The following diagram illustrates the decision matrix for selecting PPE based on the physical

state of the compound.
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Start: Handling 4,4-Dimethyl Retinoic Acid-d3

Determine Physical State

Solid / Powder Handling
(High Inhalation Risk)

 Powder Form

Solution / Solvated Handling
(High Permeation Risk)

 Dissolved

ENGINEERING CONTROL:
Balance Enclosure or
Low-Flow Fume Hood

Check Solvent Compatibility
(DMSO/MeOH = Nitrile OK)

(Chloroform = Laminate Req)

REQUIRED PPE:
1. Double Nitrile Gloves
2. Tyvek Sleeves/Coat

3. P100 Respirator (if outside hood)

REQUIRED PPE:
1. Double Nitrile (Change on Splash)

2. Splash Goggles
3. Impervious Apron

Click to download full resolution via product page

Figure 1: Decision logic for selecting appropriate PPE based on the physical state of the

retinoid standard.
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Operational Workflow: Handling & Solubilization
This protocol ensures safety while preserving the integrity of the light-sensitive "d3" isotope.

Preparation
Lighting: Retinoids are photo-labile (degrade in light). Use Amber Glassware and work under

yellow/red safety lights or dim the lab lights.

Static Control: Use an anti-static gun on the weighing boat. Static charge can cause the

lightweight powder to "jump," creating an aerosol hazard and loss of expensive material.

Step-by-Step Solubilization
Don PPE: Put on inner nitrile gloves, Tyvek sleeves, and outer nitrile gloves.

Transfer: Move the vial containing the 4,4-Dimethyl Retinoic Acid-d3 into the fume hood.

Weighing: Open the vial only inside the hood. Weigh the required amount into an amber

volumetric flask.

Dissolution: Add the carrier solvent (typically DMSO or Methanol).

Scientific Insight: Avoid chlorinated solvents if possible, as they degrade nitrile gloves

rapidly. If Chloroform is required, use Silver Shield laminate gloves.

Inerting: Overlay the solution with Argon or Nitrogen gas to prevent oxidation of the

conjugated double bond system.

Decontamination: Wipe down the balance and exterior of the vial with a solvent-dampened

Kimwipe (Acetone or Ethanol) before removing items from the hood.

Waste Disposal[5]
Solid Waste: Contaminated gloves, weighing boats, and wipes must be disposed of in a

container labeled "Hazardous Waste: Teratogenic/Toxic."

Liquid Waste: Collect in a dedicated solvent waste stream. Do not mix with oxidizers (e.g.,

Nitric Acid) as this can cause exothermic reactions.
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Visualization: Experimental Workflow
This diagram outlines the safe handling lifecycle from storage to waste.

Storage
(-20°C, Dark)

Equilibrate to RT
(Prevent Condensation)

 30 mins Weighing
(Fume Hood + Amber Glass)

 Anti-static

Solubilization
(DMSO/MeOH + Inert Gas) Low Light

Disposal
(High-Temp Incineration)

 Wipes/Gloves

LC-MS/MS Analysis

Click to download full resolution via product page

Figure 2: Operational workflow emphasizing temperature control and light protection to

maintain standard integrity.

Emergency Procedures
In the event of exposure, immediate action is critical to mitigate teratogenic risk.

Incident Type Immediate Action Secondary Action

Skin Contact

Wash with soap and water for

15 minutes. Do NOT use

scrubbing brushes (abrades

skin).

Seek medical attention.[4][5][6]

[8][9] Provide SDS to

physician.[5][10][8][9]

Eye Contact

Flush with eyewash station for

15 minutes, holding eyelids

open.

Consult an ophthalmologist

immediately.

Inhalation Move to fresh air immediately.

Monitor for respiratory

irritation; medical eval

required.

Spill (Solid)

Cover with wet paper towels

(to prevent dust). Wipe up with

solvent.

Dispose of cleanup materials

as hazardous waste.

References

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1146217/docs?utm_src=pdf-body-img#personal-protective-equipment-handling-guide-4-4-dimethyl-retinoic-acid-d3
https://file.medchemexpress.com/batch_PDF/HY-14649/Retinoic-acid-SDS-MedChemExpress.pdf
https://www.tcichemicals.com/OP/en/sds/R0064_JP_EN.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAA44540~~PDF~~MTR~~CGV4~~EN~~2025-09-18%2016:40:02~~Retinoic%20acid~~
https://digitalassets.avantorsciences.com/adaptivemedia/rendition?id=8981028d183d284359cf79d4eae54fd4347e4a61&vid=8981028d183d284359cf79d4eae54fd4347e4a61&prid=original&clid=SAPDAM
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=1044
https://www.tcichemicals.com/OP/en/sds/R0064_JP_EN.pdf
https://www.fishersci.com/store/msds?partNumber=AA4454077&productDescription=RETINOIC+ACID+.1G&vendorId=VN00024248&countryCode=US&language=en
https://digitalassets.avantorsciences.com/adaptivemedia/rendition?id=8981028d183d284359cf79d4eae54fd4347e4a61&vid=8981028d183d284359cf79d4eae54fd4347e4a61&prid=original&clid=SAPDAM
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=1044
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1146217?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


University of Georgia Office of Research. (n.d.). Standard Operating Procedure: All-trans

Retinoic Acid. Retrieved from [Link]

Shield Scientific. (n.d.). Glove Selection Guide: Chemical Permeation Data. Retrieved from

[Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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